Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, (2S,3S)-

• IUPAC Name: (2S,3S)-2,3-bis[(4-methylbenzoyl)oxy]butanedioic acid
• InChI: InChI=1S/C20H18O8/c1-11-3-7-13(8-4-11)19(25)27-15(17(21)22)16(18(23)24)28-20(26)14-9-5-12(2)6-10-14/h3-10,15-16H,1-2H3,(H,21,22)(H,23,24)/t15-,16-/m0/s1
• InChI Key: CMIBUZBMZCBCAT-HOTGVXAUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)OC(C(C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O
• Isomeric SMILES: CC1=CC=C(C=C1)C(=O)O[C@@H]([C@@H](C(=O)O)OC(=O)C2=CC=C(C=C2)C)C(=O)O
• Molecular Formula: C20H18O8
• DSSTOX Substance ID: DTXSID80885539
• Molecular Weight: 386.4 g/mol
• Physical Description: White powder; [Sigma-Aldrich MSDS]
• CAS RN: 32634-68-7

Description

Butanedioic acid, 2,3-bis[(4-methylbenzoyl)oxy]-, (2S,3S)-, more commonly known as 4-methylbenzoyloxy-2,3-butanedioic acid (MBB), is an organic compound found in many plant species. MBB is a naturally occurring compound with a variety of applications in the scientific research and laboratory settings.

Scientific Research Applications

Synthesis and Material Science

One application of this compound is in the synthesis of mesogenic units, as demonstrated in studies by Wan-wen (2007) and Bao-yan (2007). These studies have shown that it can be synthesized through melting transesterification, using materials like methyl-p-hydroxybenzoate and 1,4-butanediol, and used in the creation of liquid crystalline polymers. These polymers exhibit nematic liquid crystalline properties, which are significant in the field of material science for their unique physical properties (Song Wan-wen, 2007) (Zhang Bao-yan, 2007).

Photocatalysis and Environmental Applications

Lu et al. (2021) explored the use of a related ether-bridged dicarboxylic acid in the synthesis of coordination complexes for environmental purposes. These complexes showed potential as photocatalysts for the degradation of organic dye pollutants, such as methyl violet, under UV light, indicating a potential role for Butanedioic acid derivatives in environmental remediation (Lu Lu et al., 2021).

Microbiology and Plant Science

Kong et al. (2018) investigated the effects of 2,3-butanediol stereoisomers, closely related to the compound , on plant systemic defense against viruses. Their study found that specific stereoisomers of 2,3-butanediol could trigger plant immunity against multiple viruses, highlighting a potential application in agriculture and plant pathology (H. Kong et al., 2018).

Mechanism of Action

Target of Action

Di-p-toluoyl-D-tartaric acid, also known as (2S,3S)-2,3-Bis((4-methylbenzoyl)oxy)succinic acid, is primarily used as a chiral resolving agent . It interacts with racemic bases, enabling the isolation of enantiomeric forms

Mode of Action

The compound works by interacting with racemic bases, leading to the formation of diastereomeric salts These salts have different solubilities, allowing for the separation of the enantiomers

Result of Action

The primary result of Di-p-toluoyl-D-tartaric acid’s action is the resolution of racemic mixtures into their constituent enantiomers . This is a crucial step in the synthesis of many pharmaceuticals, as different enantiomers of a compound can have different biological activities.

Action Environment

The action of Di-p-toluoyl-D-tartaric acid is influenced by several environmental factors. For instance, the temperature and solvent used can affect the efficiency of the resolution process . Additionally, the compound is sensitive to moisture and should be stored in an inert atmosphere at room temperature .

Q & A

Q1: Why is Di-p-toluoyl-D-tartaric acid useful in pharmaceutical synthesis?

A1: Di-p-toluoyl-D-tartaric acid acts as a resolving agent to separate enantiomers of chiral compounds. Many pharmaceuticals are chiral, and often only one enantiomer possesses the desired therapeutic activity. [, , , ] For example, it was used to isolate the (R)-enantiomer of Albuterol, a common asthma medication. []

Q2: How does Di-p-toluoyl-D-tartaric acid enable enantiomer separation?

A2: It forms diastereomeric salts with racemic mixtures. These salts have different physical properties, allowing for separation by techniques like fractional crystallization. [, , , ] Once separated, the desired enantiomer can be regenerated from its salt.

Q3: Can you give an example of how Di-p-toluoyl-D-tartaric acid was used to prepare a specific drug enantiomer?

A3: Researchers successfully used Di-p-toluoyl-D-tartaric acid to isolate (S)-(+)-Rivastigmine, a drug used to treat Alzheimer's disease. [] They reacted the racemic mixture of Rivastigmine with Di-p-toluoyl-D-tartaric acid, separated the resulting diastereomeric salts, and then recovered the desired (S)-(+)-Rivastigmine.

Q4: Beyond pharmaceuticals, how else is Di-p-toluoyl-D-tartaric acid employed in organic synthesis?

A4: It is used to prepare building blocks for other complex molecules. A study demonstrated its utility in synthesizing a (1R,2S)-1-amino-2-vinylcyclopropanecarboxylic acid derivative, a key component of potent HCV NS3 protease inhibitors. []

Q5: Are there any limitations to using Di-p-toluoyl-D-tartaric acid for resolution?

A5: Yes, the effectiveness of resolution depends on the formation of well-defined crystals of the diastereomeric salts. In some cases, solid solutions might form, making separation challenging. [] Research suggests chiral selectivity primarily happens during crystallization, not in solution. []

Q6: What is known about the structure of Di-p-toluoyl-D-tartaric acid complexes?

A6: Studies have shown that Di-p-toluoyl-D-tartaric acid can form one-dimensional coordination polymers with lanthanide metals. [, ] These polymers display interesting luminescent and magnetic properties, potentially making them useful in materials science applications.

Q7: Can you elaborate on the luminescent properties of these lanthanide- Di-p-toluoyl-D-tartaric acid complexes?

A7: The complexes exhibit strong luminescence depending on the lanthanide ion used. For example, a terbium complex displayed green emission, while a holmium complex exhibited blue emission. [] These properties are attributed to energy transfer from the ligand to the metal center.

Q8: How is Di-p-toluoyl-D-tartaric acid used to remove residual palladium in chemical synthesis?

A8: Residual palladium from reactions like the Suzuki-Miyaura coupling can be problematic in pharmaceutical production. Research shows that polymer-bound ethylenediamines can remove both Pd(0) and Pd(II), and subsequent purification using Di-p-toluoyl-D-tartaric acid salt formation further reduces palladium content to acceptable levels. []

Q9: What analytical techniques are used to characterize and quantify Di-p-toluoyl-D-tartaric acid?

A9: High-performance liquid chromatography (HPLC) is commonly employed for quantifying Di-p-toluoyl-D-tartaric acid, even at low levels. [] Single-crystal X-ray diffraction is a powerful tool for determining the crystal structures of Di-p-toluoyl-D-tartaric acid complexes and understanding their chiral properties. [, , ]